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Compound of Interest

Compound Name: Iron(ll) tetrafluoroborate

Cat. No.: B105427

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of iron(ll) tetrafluoroborate, with a specific focus on
its moisture sensitivity, proper handling protocols, and safety considerations. The information is
intended to support researchers in academic and industrial settings, particularly in the fields of

chemical synthesis and drug development, where the compound's catalytic properties are often
leveraged.

Introduction

Iron(ll) tetrafluoroborate, also known as ferrous tetrafluoroborate, is an inorganic compound
with the chemical formula Fe(BFa4)2.[1] It is available in both anhydrous and, more commonly,
hexahydrate forms (Fe(BFa)z2 - 6H20).[1][2] The hexahydrate typically appears as a light green
crystalline solid.[2][3] The tetrafluoroborate (BF4~) anion is weakly coordinating, which makes
iron(ll) tetrafluoroborate a versatile and valuable precursor for synthesizing various iron(ll)
coordination complexes and an effective catalyst in numerous organic reactions.[1][4] Its
applications include transfer hydrogenations, asymmetric synthesis, and the development of
novel catalytic systems.[1][4]

A critical characteristic of iron(ll) tetrafluoroborate, particularly the anhydrous form, is its
sensitivity to moisture. Proper handling and storage are paramount to maintain its chemical
integrity and ensure experimental reproducibility and safety. This document outlines the
compound's properties, details its interaction with water, and provides standardized protocols
for its safe handling.
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Properties and Specifications

The physical and chemical properties of iron(ll) tetrafluoroborate hexahydrate are
summarized below.

Table 1: Physical and Chemical Properties of Iron(ll) Tetrafluoroborate Hexahydrate

Property Value Source(s)
Chemical Formula Fe(BFa4)2 - 6H20 [2][3]
Molecular Weight 337.55 g/mol [21[31[5]
Appearance Light green crystalline solid [2][3]

CAS Number 13877-16-2 [21[31[6][7]

N Soluble in water and polar
Solubility [2]
solvents.[2]

Storage Temperature Room temperature [3]

Moisture Sensitivity and Decomposition

Iron(ll) tetrafluoroborate is hygroscopic, meaning it readily absorbs moisture from the
atmosphere.[2] This interaction with water can lead to hydrolysis, compromising the
compound's purity and catalytic activity.

The decomposition process in the presence of water can be complex. The tetrafluoroborate
anion itself can hydrolyze, especially under certain conditions, to form boric acid and hydrogen
fluoride (HF). The iron(ll) cation can be oxidized to iron(lll), particularly in the presence of air
(oxygen). This degradation is often visually indicated by a color change from light green to a
brownish or yellowish hue, characteristic of iron(lll) oxides or hydroxides. In combustion,
hazardous decomposition products can include hydrogen fluoride, boron oxides, and iron
oxides.[7]

The logical pathway for this decomposition is illustrated below.
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Caption: Hydrolytic and Oxidative Decomposition Pathway.

Hazard Identification and Safety

Decomposition Products

Iron(ll) tetrafluoroborate is a hazardous substance that requires careful handling to avoid
exposure. It is harmful if swallowed, inhaled, or in contact with skin, and causes severe skin

burns and eye damage.[7][8]

Table 2: GHS Hazard Information
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Category Code Description
Causes severe skin burns and
) GHSO05 (Corrosion)GHSO07 eye damage.Harmful if
Pictograms ) . . :
(Exclamation Mark) swallowed, in contact with skin,
or if inhaled.
Signal Word Danger

Hazard Statements

H302, H312, H332

Harmful if swallowed, in

contact with skin, or if inhaled.

[7]

H314

Causes severe skin burns and

eye damage.[7][8]

Precautionary Statements

P260, P280, P301+P312,
P305+P351+P338, P310

Do not breathe dust. Wear
protective gloves/clothing/eye
protection/face protection. IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell. IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call a POISON
CENTER or doctor.[8][9][10]

Experimental Protocols: Handling and Storage

Due to its moisture sensitivity, iron(ll) tetrafluoroborate must be handled under an inert

atmosphere, such as nitrogen or argon, to prevent decomposition.[11][12] A glovebox or

Schlenk line are the recommended engineering controls.[13]

» Store the compound in a tightly sealed container.[7]

» Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[21[7]
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e For long-term storage, placing the sealed container inside a desiccator or a glovebox
antechamber is recommended.

o Eye Protection: Chemical safety goggles or a face shield are required.[13]

o Skin Protection: A flame-resistant lab coat must be worn.[11][12] Wear chemical-resistant
gloves (e.g., nitrile).[11] Consider wearing two pairs of gloves for added protection.[13]

» Clothing: Wear long pants and closed-toe shoes. Clothing should be made of natural fibers
like cotton, as synthetic fabrics can melt in a fire.[11]

This protocol outlines the steps for safely weighing and transferring the solid reagent inside an
inert atmosphere glovebox.

e Preparation:
o Ensure the glovebox has a stable inert atmosphere (low Oz and Hz20 levels).

o Gather all necessary items: the sealed container of iron(ll) tetrafluoroborate, spatulas, a
weigh boat or vial, a laboratory balance, and the reaction vessel.

o All glassware and equipment must be oven-dried and cooled under vacuum before being
brought into the glovebox.[14]

e Transfer to Glovebox:

o Place all required materials, including the sealed reagent container, into the glovebox
antechamber.

o Evacuate and refill the antechamber with inert gas for at least three cycles to remove
atmospheric air and moisture.

e Handling Inside the Glovebox:
o Move the materials from the antechamber into the main glovebox chamber.

o Allow the items to acclimate to the glovebox atmosphere for several minutes.
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[e]

Open the container of iron(ll) tetrafluoroborate.

(¢]

Using a clean, dry spatula, carefully weigh the desired amount of the solid onto the weigh
boat or directly into the tared reaction vessel.

o

Minimize the time the main stock container is open.

[¢]

Once the transfer is complete, securely seal the main stock container. Parafilm can be
used to wrap the cap for an extra seal before storage.

e Cleanup:
o Carefully clean any spills on the balance or glovebox floor using a spatula and brush.

o Dispose of the weigh boat and any contaminated materials in a designated solid waste
container inside the glovebox.

o Seal the reaction vessel before removing it from the glovebox via the antechamber.

The general workflow for handling this and other water-reactive chemicals is depicted in the
diagram below.
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Caption: General Workflow for Handling Water-Reactive Chemicals.
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By adhering to these guidelines, researchers can safely handle iron(ll) tetrafluoroborate,
preserving its reactivity and ensuring the integrity and success of their chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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